Cas no 66377-63-7 (1,2,3,4-tetrahydronaphthalen-1-ylmethanol)

• Product Name: 1,2,3,4-tetrahydronaphthalen-1-ylmethanol
• CAS No: 66377-63-7
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 4119974
• PubChem ID: 11062704
• Update Time: 2025-04-24

1,2,3,4-tetrahydronaphthalen-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanol, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydronaphthalen-1-ylmethanol
• Palonosetron Impurity 42
• SY270607
• (R)-(1,2,3,4-Tetrahydro-1-naphthyl)methanol
• (1,2,3,4-tetrahydro naphthalen-1-yl)-methanol
• SCHEMBL1125535
• MFCD32691045
• LBARXHIIOCOWOG-UHFFFAOYSA-N
• EN300-69779
• CHEMBL2041407
• AKOS012012498
• Z995212536
• SY270608
• CS-0258328
• (S)-(1,2,3,4-Tetrahydro-1-naphthyl)methanol
• E86996
• (1,2,3,4-tetrahydro-naphthalen-1-yl)-methanol
• 66377-63-7
• (1,2,3,4-tetrahydronaphthalen-1-yl)methanol
• 1,2,3,4-tetrahydronaphthylmethan-1-ol
• MFCD32691046
• RCA37763
• 865-010-7
• MFCD16857988

• Inchi： 1S/C11H14O/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7,10,12H,3,5-6,8H2
• InChI Key： LBARXHIIOCOWOG-UHFFFAOYSA-N
• SMILES： OCC1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 285.0±9.0 °C at 760 mmHg
• Flash Point: 129.0±14.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,2,3,4-tetrahydronaphthalen-1-ylmethanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1,2,3,4-tetrahydronaphthalen-1-ylmethanol

1-Naphthalenemethanol, 1,2,3,4-Tetrahydro- (CAS No: 66377-63-7)

1-Naphthalenemethanol, 1,2,3,4-Tetrahydro- (CAS No: 66377-63-7) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of tetralin (tetrahydronaphthalene), a bicyclic aromatic hydrocarbon. The presence of the hydroxymethyl group (-CH₂OH) at the 1-position of the tetralin framework imparts unique chemical properties and reactivity to this molecule.

Recent advancements in synthetic chemistry have highlighted the importance of tetralin derivatives in the development of novel materials and pharmaceutical agents. 1-Naphthalenemethanol, 1,2,3,4-Tetrahydro- has been extensively studied for its potential as a building block in organic synthesis. Its structure allows for easy functionalization at the hydroxymethyl group, enabling the creation of diverse derivatives with tailored properties.

The synthesis of 1-Naphthalenemethanol, 1,2,3,4-Tetrahydro- typically involves the reduction of naphthalenemethanol derivatives or direct hydrogenation of naphthalene followed by hydroxylation. Researchers have explored various catalytic systems to optimize the synthesis process, ensuring high yield and purity. These methods are crucial for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of applications, tetralin derivatives like 1-Naphthalenemethanol, 1,2,3,4-Tetrahydro- are widely used as intermediates in the synthesis of complex molecules. For instance, they serve as precursors for the production of biologically active compounds with potential therapeutic applications. Recent studies have demonstrated their role in the development of antiviral agents and anticancer drugs.

The physical and chemical properties of 1-Naphthalenemethanol, 1,2,3,Tetrahydro- make it an ideal candidate for use in high-performance materials. Its aromaticity and hydroxymethyl functionality contribute to its stability and reactivity under various reaction conditions. Additionally, its solubility in common organic solvents facilitates its use in solution-phase reactions.

From an environmental standpoint, understanding the degradation pathways of tetralin derivatives is essential for assessing their impact on ecosystems. Recent research has focused on biodegradation studies to determine how these compounds break down under natural conditions. This knowledge is vital for ensuring sustainable practices in their production and application.

In conclusion,1-Naphthalenemethanol, 1,2,3,4-Tetrahydro-(CAS No: 66377-63-7) remains a key compound in modern organic chemistry due to its structural versatility and wide-ranging applications. Continued research into its synthesis methods and functionalization will undoubtedly unlock new possibilities across multiple disciplines.